Cas no 917513-98-5 (Benzoic acid, 3-(benzoylmethylamino)-)

Benzoic acid, 3-(benzoylmethylamino)- structure
917513-98-5 structure
Product Name:Benzoic acid, 3-(benzoylmethylamino)-
CAS No:917513-98-5
MF:C15H13NO3
MW:255.268624067307
CID:786152
PubChem ID:57659099
Update Time:2025-07-13

Benzoic acid, 3-(benzoylmethylamino)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-(benzoylmethylamino)-
    • 3-(phenacylamino)benzoic acid
    • SCHEMBL4181087
    • NJZRASBXEAQGQM-UHFFFAOYSA-N
    • 3-(N-Methylbenzamido)benzoic acid
    • 917513-98-5
    • 3-(N-Methylbenzamido)benzoicacid
    • 3-(N-benzoyl-N-methylamino)benzoic acid
    • Inchi: 1S/C15H13NO3/c1-16(14(17)11-6-3-2-4-7-11)13-9-5-8-12(10-13)15(18)19/h2-10H,1H3,(H,18,19)
    • InChI Key: NJZRASBXEAQGQM-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)N(C)C1C=CC=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 255.08954328g/mol
  • Monoisotopic Mass: 255.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 57.6Ų

Benzoic acid, 3-(benzoylmethylamino)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on Benzoic acid, 3-(benzoylmethylamino)-

Comprehensive Overview of Benzoic acid, 3-(benzoylmethylamino)- (CAS No. 917513-98-5)

Benzoic acid, 3-(benzoylmethylamino)- (CAS No. 917513-98-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, cosmetics, and chemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in various applications, particularly in the synthesis of advanced materials and bioactive molecules. Its benzoyl and methylamino functional groups contribute to its versatility, making it a subject of interest for researchers and industry professionals alike.

In recent years, the demand for Benzoic acid derivatives has surged, driven by their widespread use in cosmetic formulations and pharmaceutical intermediates. The compound's ability to act as a UV absorber and antioxidant has made it a popular choice in skincare products, aligning with the growing consumer focus on anti-aging and sun protection. Additionally, its potential as a building block in organic synthesis has sparked interest in the development of novel drug candidates and functional materials.

The chemical properties of Benzoic acid, 3-(benzoylmethylamino)- (CAS No. 917513-98-5) are equally noteworthy. Its solubility in organic solvents and stability under various conditions make it an ideal candidate for laboratory research and industrial applications. Researchers have explored its use in catalysis and polymer chemistry, where its unique structure facilitates the creation of high-performance materials. Furthermore, its compatibility with other aromatic compounds enhances its utility in multicomponent reactions, a hot topic in modern synthetic chemistry.

From an environmental perspective, the compound's biodegradability and low toxicity profile have positioned it as a sustainable alternative to traditional chemical additives. This aligns with the global shift toward green chemistry and eco-friendly products, addressing concerns raised by environmentally conscious consumers. The compound's potential applications in water treatment and waste management further underscore its relevance in contemporary scientific discourse.

In the realm of pharmaceutical research, Benzoic acid, 3-(benzoylmethylamino)- (CAS No. 917513-98-5) has been investigated for its bioactive properties. Preliminary studies suggest its role in modulating enzyme activity and cellular pathways, opening doors to potential therapeutic applications. Its structural similarity to other bioactive molecules has also prompted exploration in drug discovery, particularly in the development of targeted therapies for chronic diseases.

The compound's synthesis and purification processes have been optimized to meet the stringent requirements of high-purity applications. Advanced techniques such as chromatography and crystallization ensure the production of pharmaceutical-grade material, catering to the needs of biotech and pharma industries. This focus on quality control reflects the compound's importance in precision medicine and advanced manufacturing.

As the scientific community continues to explore the potential of Benzoic acid, 3-(benzoylmethylamino)- (CAS No. 917513-98-5), its applications are expected to expand into emerging fields such as nanotechnology and bioengineering. The compound's adaptability and functional diversity make it a promising candidate for next-generation materials and innovative therapies. With ongoing research and development, this compound is poised to play a critical role in addressing some of the most pressing challenges in science and industry.

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